Cas no 69065-93-6 (Ethyl 2-[3,5-di(trifluoromethyl)anilino]-2-oxoacetate)

• Product Name: Ethyl 2-[3,5-di(trifluoromethyl)anilino]-2-oxoacetate
• CAS No: 69065-93-6
• MF: C₁₂H₉F₆NO₃
• MW: 329.195184469223
• CID: 973015
• PubChem ID: 2780071
• Update Time: 2024-10-28

Ethyl 2-[3,5-di(trifluoromethyl)anilino]-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[3,5-di(trifluoromethyl)anilino]-2-oxoacetate
• Ethyl 2-((3,5-bis(trifluoromethyl)phenyl)amino)-2-oxoacetate
• XRDKCUTZTDARQG-UHFFFAOYSA-N
• N-ethoxalyl-3,5-bistrifluoromethylaniline
• DTXSID601186712
• N-Ethoxalyl-3,5-bis(trifluoromethyl)aniline
• SCHEMBL9364645
• ethyl 2-[3,5-bis(trifluoromethyl)anilino]-2-oxo-acetate
• MFCD00119974
• Ethyl2-((3,5-bis(trifluoromethyl)phenyl)amino)-2-oxoacetate
• Ethyl 2-[[3,5-bis(trifluoromethyl)phenyl]amino]-2-oxoacetate
• WS-02194
• 69065-93-6
• W13196
• ethyl 2-[3,5-bis(trifluoromethyl)anilino]-2-oxoacetate
• Ethyl 2-[3,5-di(trifluoromethyl)anilino]-2-oxoacetate

• Inchi： 1S/C12H9F6NO3/c1-2-22-10(21)9(20)19-8-4-6(11(13,14)15)3-7(5-8)12(16,17)18/h3-5H,2H2,1H3,(H,19,20)
• InChI Key： XRDKCUTZTDARQG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1)NC(C(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 329.04866212g/mol
• Monoisotopic Mass: 329.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Experimental Properties

• Melting Point: 90 °C